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Compound Name: Flufenoximacil

Cat. No.: B13867611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the herbicidal efficacy of Flufenoximacil and

glufosinate on broadleaf weeds. The information is compiled from publicly available

experimental data and technical specifications to assist researchers and professionals in

understanding the characteristics and potential applications of these two active ingredients.

Overview and Mechanism of Action
Flufenoximacil is a new-generation, non-selective contact herbicide belonging to the

protoporphyrinogen oxidase (PPO) inhibitor class of chemistry.[1][2] Developed by KingAgroot,

it has recently been registered for use in China.[2][3] Flufenoximacil offers a novel mode of

action for post-emergence weed control and is positioned as an effective tool for managing

weeds resistant to other herbicides, such as glyphosate and glufosinate.[1]

Glufosinate-ammonium is a well-established, broad-spectrum, non-selective, post-emergence

herbicide.[4] It acts by inhibiting the enzyme glutamine synthetase, which is crucial for

ammonia detoxification and amino acid synthesis in plants.[5][6] This inhibition leads to a rapid

accumulation of ammonia, resulting in the cessation of photosynthesis and eventual plant

death.[7]
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Flufenoximacil's Mode of Action
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Glufosinate's Mode of Action

Efficacy on Broadleaf Weeds
Direct comparative studies with quantitative data for Flufenoximacil versus glufosinate are not

yet widely available in peer-reviewed literature, primarily due to the recent introduction of

Flufenoximacil. However, based on manufacturer information and available research, a

qualitative and quantitative comparison can be drawn.

Flufenoximacil Efficacy
Flufenoximacil is reported to have a broad spectrum of activity against over 170 weed

species, including many challenging broadleaf weeds.[1] It is highlighted for its effectiveness

against weeds that have developed resistance to other herbicides.[1] Visual effects are

reported to be rapid, appearing within one day of application.[1]
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Table 1: Susceptible Broadleaf Weeds to Flufenoximacil (Qualitative Data)
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Common Name Scientific Name

Velvetleaf Abutilon theophrasti

Chinese mugwort Artemisia argyi

Copperleaf Acalypha australis

Beggarticks Bidens pilosa

Joint vetch Aeschynomene indica

Shepherd's purse Capsella bursa-pastoris

Billygoat weed Ageratum conyzoides

Feather cockscomb Celosia argentea

Lamb's quarters Chenopodium album

Siam weed Chromolaena odorata

Canada thistle Cirsium arvense

Asian spiderflower Cleome viscosa

Dayflower Commelina communis

Flixweed Descurainia sophia

False daisy Eclipta prostrata

Horseweed Erigeron canadensis

Wild poinsettia Euphorbia cyathophora

Sun spurge Euphorbia helioscopia

Hairy spurge Euphorbia hirta

Cleavers Galium aparine

Fog's hemistepta Hemistepta lyrata

Corn gromwell Lithospermum arvense

Black nightshade Solanum nigrum
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Canadian goldenrod Solidago canadensis

Field sowthistle Sonchus arvensis

Veronica Veronica didyma

Source: KingAgroot Product Information[1]

Glufosinate Efficacy
The efficacy of glufosinate on broadleaf weeds is well-documented and is influenced by factors

such as weed species, growth stage (size), application rate, and the use of adjuvants like

ammonium sulfate (AMS).

Table 2: Efficacy of Glufosinate on Selected Broadleaf Weeds at 4 Weeks After Application

(WAA)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.kingagroot.com/en/assets/pdf/Flufenoximacil.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13867611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Species
Weed Height
(cm)

Glufosinate
Rate (g a.i./ha)

Adjuvant
(AMS)

Weed Control
(%)

Common

Ragweed

(Ambrosia

artemisiifolia)

5 300 No >98

5 300 Yes >98

10 500 No >98

15 500 Yes >98

Common

Lambsquarters

(Chenopodium

album)

5 300 No 85-95

5 300 Yes 90-98

10 500 No 80-90

15 500 Yes 85-95

Velvetleaf

(Abutilon

theophrasti)

5 300 No 80-90

5 300 Yes 85-95

10 500 No 75-85

15 500 Yes 80-90

Redroot Pigweed

(Amaranthus

retroflexus)

5 300 No 88-96

5 300 Yes 92-98

10 500 No 82-90

15 500 Yes 88-95
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Source: Adapted

from Duenk et

al., 2023[5][6]

As the data indicates, glufosinate's efficacy can decrease when applied to larger weeds.[5][6]

The addition of AMS and increasing the application rate can improve control of more tolerant

species.[5][6]

Experimental Protocols
A standardized experimental protocol is crucial for the accurate assessment of herbicide

efficacy. The following outlines a general methodology for a field trial, based on common

practices described in the literature.[5][6]

General Field Trial Protocol for Herbicide Efficacy
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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